Cas no 2648911-49-1 ((2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-methylbutanoic acid)

• Product Name: (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-methylbutanoic acid
• CAS No: 2648911-49-1
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6127054
• PubChem ID: 165547263
• Update Time: 2025-10-31

(2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-methylbutanoic acid
• EN300-1489915
• 2648911-49-1
• (2R)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]-3-methylbutanoic acid

• Inchi： 1S/C26H32N2O5/c1-5-14-26(4,24(31)27-22(16(2)3)23(29)30)28-25(32)33-15-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,16,21-22H,5,14-15H2,1-4H3,(H,27,31)(H,28,32)(H,29,30)/t22-,26?/m1/s1
• InChI Key： QYSMKLFCOARHQB-FPSALIRRSA-N
• SMILES： O(C(NC(C)(C(N[C@@H](C(=O)O)C(C)C)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-methylbutanoic acid

Latest Research Brief on (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-methylbutanoic acid and Related Compound 2648911-49-1

In recent years, the compound (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-methylbutanoic acid has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Concurrently, the related compound 2648911-49-1 has emerged as a promising candidate in targeted therapeutic applications, particularly in oncology and neurodegenerative diseases. This research brief aims to synthesize the latest findings on these compounds, highlighting their potential applications and mechanistic insights.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways and bioactivity of (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-methylbutanoic acid. The research demonstrated its efficacy as a building block for peptide-based therapeutics, owing to its stability and compatibility with solid-phase peptide synthesis (SPPS). The study further elucidated its role in enhancing the bioavailability of peptide drugs, making it a valuable tool for pharmaceutical chemists.

Parallel investigations into compound 2648911-49-1 have revealed its potential as a modulator of protein-protein interactions (PPIs). A 2023 study in Nature Chemical Biology identified its ability to selectively inhibit key signaling pathways involved in cancer progression. The compound exhibited high affinity for specific oncogenic targets, with minimal off-target effects, suggesting its utility in precision medicine. These findings were corroborated by in vitro and in vivo models, underscoring its translational potential.

Further research has focused on the synergistic effects of these compounds when used in combination therapies. A preprint from BioRxiv highlighted that co-administration of (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-methylbutanoic acid with 2648911-49-1 enhanced drug delivery efficiency in glioblastoma models. The study attributed this effect to improved blood-brain barrier penetration and reduced metabolic degradation, opening new avenues for treating central nervous system disorders.

Despite these advancements, challenges remain in scaling up production and optimizing pharmacokinetic profiles. Current efforts are directed toward developing more efficient synthetic routes and exploring derivatization strategies to enhance the compounds' therapeutic indices. Collaborative initiatives between academia and industry are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-methylbutanoic acid and 2648911-49-1 represent pivotal advancements in chemical biology and drug development. Their unique properties and versatile applications position them as key players in the next generation of therapeutics. Ongoing research will undoubtedly uncover further insights, solidifying their role in addressing unmet medical needs.